Cas no 64182-27-0 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-)

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-, is a nitro-substituted pyrazole derivative with a carboxylic acid functional group at the 4-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both nitro and carboxylic acid groups allows for further functionalization, enabling applications in coupling reactions, cyclizations, and derivatization processes. Its structural features make it suitable for use in medicinal chemistry research, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and reactive environments.

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- structure

64182-27-0 structure

Product Name:1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-

CAS No:64182-27-0

MF:C₆H₇N₃O₄

MW:185.137480974197

CID:1671945

PubChem ID:20388938

Update Time:2025-06-07

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-
- 1-ethyl-3-nitropyrazole-4-carboxylic acid
- 1-ethyl-3-nitro-1H-pyrazole-4-carboxylic acid
- STL415339
- SCHEMBL11560544
- AKOS024398559
- 64182-27-0
- Inchi： 1S/C6H7N3O4/c1-2-8-3-4(6(10)11)5(7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
- InChI Key： VDFPLBHYELEAKI-UHFFFAOYSA-N
- SMILES： OC(C1C([N+](=O)[O-])=NN(C=1)CC)=O

Computed Properties

Exact Mass: 185.04371
Monoisotopic Mass: 185.044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: 0.2

Experimental Properties

PSA: 98.26

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB553694-100 mg	1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .	64182-27-0	100MG	€281.90	2022-03-01
abcr	AB553694-250 mg	1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .	64182-27-0	250MG	€381.10	2022-03-01
abcr	AB553694-500 mg	1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .	64182-27-0	500MG	€528.40	2022-03-01
abcr	AB553694-1 g	1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .	64182-27-0	1g	€676.70	2022-03-01